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Compound of Interest

Compound Name: Dimethametryn

Cat. No.: B166598

An objective analysis of two triazine herbicides for researchers and crop protection specialists.

Dimethametryn and Ametryn, both members of the triazine class of herbicides, are utilized for
the control of broadleaf weeds and some grasses in a variety of agricultural settings. While they
share a common mode of action, their specific applications and documented efficacy can vary.
This guide provides a detailed comparison of their performance based on available
experimental data, intended for researchers, scientists, and professionals in drug and herbicide
development.

General Characteristics and Mode of Action

Both Dimethametryn and Ametryn function by inhibiting photosynthesis at Photosystem Il
(PSID[1][2][3][4]- This action disrupts the electron transport chain in susceptible plants, leading
to a cascade of effects that ultimately results in plant death. They are both selective herbicides,
meaning they can be used to control weeds in certain tolerant crops, and are absorbed by both
the roots and foliage of plants[1][4][5].
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Feature Dimethametryn Ametryn
Chemical Class Methylthiotriazine herbicide Triazine herbicide[2][6]
) o Photosystem Il inhibitor[1][2][3]
Mode of Action Photosystem Il inhibitor[4] 6]
Absorbed by roots and Absorbed by roots and
Uptake , .
foliage[4] foliage[5][6]
Rice, sugarcane, vegetables Sugarcane, maize, potatoes,
Primary Applications (cabbage, aubergine), pineapple, cassava, bananas,
tomatoes, tea[4] and some legumes[1][6]

Efficacy Data: Dimethametryn

Publicly available, detailed experimental data on the specific efficacy of Dimethametryn
against a wide range of broadleaf weeds is limited. It is primarily identified as a herbicide for
rice and is known to control broadleaf weeds such as pigweed and couch grass[4].

Efficacy Data: Ametryn

Ametryn has been more extensively studied, with several sources providing data on its efficacy
against various broadleaf weeds. It is effective as both a pre-emergent and post-emergent
herbicide[6].

Table 1: Efficacy of Ametryn on Various Broadleaf Weeds
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Application .
) Efficacy/Contr
Weed Species Rate (kg Crop Reference
. ol Level
a.i./ha)
Pigweed
] Sugarcane,
(Amaranthus 1.0-3.0 Effective control ] ) [1][6]
Maize, Pineapple
spp.)
Lambsquarters
) ) Sugarcane,
(Chenopodium 1.0-3.0 Effective control ] ) [1][6]
Maize, Pineapple
spp.)
N Controls annual Sugarcane,
Ragweed Not Specified ) [6]
broadleaf weeds Maize, Potatoes
1.6 Ibs aila
Velvetleaf Good control Corn [7]
(~1.79 kg/ha)
1.6 Ibs aila
Lambsquarters Good control Corn [7]
(~1.79 kg/ha)
) 1.6 Ibs aila
Redroot Pigweed Good control Corn [7]
(~1.79 kg/ha)
1.6 Ibs ai/a
Waterhemp Moderate control  Corn [7]

(~1.79 kg/ha)

Experimental Protocols

Detailed experimental methodologies are crucial for interpreting efficacy data. Below are
summaries of protocols from cited studies.

Ametryn Pre-emergent Efficacy Trial in Corn

o Objective: To evaluate the pre-emergent efficacy of Ametryn on grass and broadleaf weeds
in corn.

» Experimental Design: Small plot research trials using a Randomized Complete Block Design
(RCBD).
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» Herbicide Application: Ametryn (80% WDG) was applied to the soil at rates of 1.2, 1.6, and
2.4 Ibs ai/a. Applications were made immediately following planting (PRE), before crop
emergence. Treatments were applied using a hand-held backpack sprayer with flat fan
nozzles, delivering 15 to 20 gallons of spray solution per acre.

o Data Collection: Efficacy on weeds was evaluated at intervals of 7 to 14, 21 to 28, and 42 to
56 days after corn emergence. Weed control was assessed visually.

* Reference:[7]

Signaling Pathway and Experimental Workflow

The primary mode of action for both Dimethametryn and Ametryn is the inhibition of
Photosystem II, a key component of the photosynthetic electron transport chain in plants.

Photosynthesis in Chloroplast

. Calvin Cycle
Light Energy Photosystem Il (PSI1) Electron Transport Chain ATP & NADPH Production (Carbon Fixation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Dimethametryn and Ametryn
for Broadleaf Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166598#efficacy-of-dimethametryn-versus-ametryn-
for-broadleaf-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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